Cas no 92841-20-8 (4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid)

• Product Name: 4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
• CAS No: 92841-20-8
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 735814
• Update Time: 2023-08-03

4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanebutanoic acid, 3-hydroxy-3-methyl-
• 4-(3-hydroxy-3-methylcyclohexyl)butanoic acid
• 4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid

• Inchi： 1S/C11H20O3/c1-11(14)7-3-5-9(8-11)4-2-6-10(12)13/h9,14H,2-8H2,1H3,(H,12,13)
• InChI Key： MKXOXGLTGMYYCT-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC(CCCC(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Topological Polar Surface Area: 57.5